![molecular formula C8H12O2 B6236307 (1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid CAS No. 1354360-11-4](/img/no-structure.png)
(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid
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Overview
Description
Rac-(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylic acid (Rac-BCH) is an organic compound with a wide range of applications in the laboratory and in scientific research. Rac-BCH is a cyclic carboxylic acid, and it is the racemic form of the compound. It is a white crystalline solid, soluble in organic solvents, and is used in a variety of laboratory experiments and research applications.
Scientific Research Applications
(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid is a versatile compound that has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of peptides, peptidomimetics, and other biomolecules. In addition, this compound has been used in the synthesis of polymers and other materials, as well as in the synthesis of dyes and pigments.
Mechanism of Action
(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid acts as an acid-catalyzed nucleophile in the presence of a base. It is an electrophilic compound, meaning it is attracted to electrons and can react with other compounds to form new compounds. This compound is also an excellent catalyst for a variety of reactions, including the synthesis of peptides and peptidomimetics.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of several enzymes, including cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2). It has also been shown to have anti-inflammatory and anti-oxidant effects. In addition, this compound has been shown to have an inhibitory effect on the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using (1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid in laboratory experiments include its low cost and availability, its high solubility in organic solvents, and its ability to act as an acid-catalyzed nucleophile. The limitations of using this compound in laboratory experiments include its low reactivity and its tendency to form byproducts.
Future Directions
Future research on (1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid could focus on its potential applications in the synthesis of novel compounds, its potential as a therapeutic agent, and its potential as a catalyst for a variety of reactions. Additionally, further research could focus on its biochemical and physiological effects, its potential as an anti-inflammatory and anti-oxidant agent, and its potential as a drug target. Finally, further research could focus on its potential as a food additive and its potential for use in the synthesis of polymers and other materials.
Synthesis Methods
(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylicacid can be synthesized by a variety of methods, including the reaction of an aldehyde with a Grignard reagent, the reaction of a ketone with an aldehyde, and the reaction of a ketone with an alcohol. The synthesis of this compound can also be accomplished by the acid-catalyzed reaction of an aldehyde with an alcohol.
properties
{ "Design of the Synthesis Pathway": "The synthesis of rac-(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylic acid can be achieved through a Diels-Alder reaction followed by a series of functional group transformations.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Methanol", "Ethanol", "Acetic acid", "Sodium borohydride", "Hydrogen peroxide", "Sodium hydroxide", "Chloroacetic acid" ], "Reaction": [ "Step 1: Cyclopentadiene and maleic anhydride are reacted in a Diels-Alder reaction to form the adduct.", "Step 2: The adduct is hydrolyzed with sodium hydroxide to form the corresponding diacid.", "Step 3: The diacid is converted to the diester with methanol and hydrochloric acid.", "Step 4: The diester is reduced with sodium borohydride to form the diol.", "Step 5: The diol is oxidized with hydrogen peroxide and sodium hydroxide to form the diketone.", "Step 6: The diketone is reacted with chloroacetic acid to form the final product, rac-(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylic acid." ] } | |
CAS RN |
1354360-11-4 |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.18 g/mol |
IUPAC Name |
(1R,5S)-bicyclo[3.2.0]heptane-3-carboxylic acid |
InChI |
InChI=1S/C8H12O2/c9-8(10)7-3-5-1-2-6(5)4-7/h5-7H,1-4H2,(H,9,10)/t5-,6+,7? |
InChI Key |
BSRWDKBOIQWNBC-MEKDEQNOSA-N |
Isomeric SMILES |
C1C[C@@H]2[C@H]1CC(C2)C(=O)O |
Canonical SMILES |
C1CC2C1CC(C2)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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